4-Amino-2',4'-dimethylbenzophenone

• Molecular Formula: C15H15NO
• Molecular Weight: 225.28 g/mol
• IUPAC Name: (4-aminophenyl)-(2,4-dimethylphenyl)methanone
• InChI: InChI=1S/C15H15NO/c1-10-3-8-14(11(2)9-10)15(17)12-4-6-13(16)7-5-12/h3-9H,16H2,1-2H3
• InChI Key: LARXRTHZXCKQKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)C2=CC=C(C=C2)N)C

Description

4-Amino-2',4'-dimethylbenzophenone is a substituted benzophenone derivative featuring an amino group at the para position of one benzene ring and methyl groups at the 2' and 4' positions of the adjacent ring. This compound belongs to the benzophenone family, widely studied for applications in organic synthesis, photochemistry, and pharmaceuticals. Its structure combines electron-donating (amino and methyl) groups, which influence its electronic properties, solubility, and reactivity compared to simpler benzophenones .

Comparison with Similar Compounds

4,4'-Dimethylbenzophenone

• Structure: Lacks the amino group; methyl groups at both 4-positions of the benzene rings.
• Key Properties: Molecular Weight: 210.27 g/mol (vs. ~239.3 g/mol for 4-amino-2',4'-dimethylbenzophenone, estimated). NMR Characteristics: Deuterated analogs (e.g., per-d-4,4'-dmbp) exhibit α values (chemical shift anisotropy) of ~142 kHz, attributed to methyl group contributions . Solubility: Soluble in alcohols and benzene but insoluble in water .
• Applications: Used as a UV photoinitiator and in polymer synthesis. The absence of the amino group reduces its nucleophilicity compared to the amino-substituted derivative.

4-Amino-4'-Chlorobenzophenone

• Structure: Features an amino group at the 4-position and a chlorine atom at the 4'-position.
• Key Properties :
  • Molecular Weight : 245.69 g/mol.
  • Electronic Effects : The chlorine atom is electron-withdrawing, reducing electron density at the ketone compared to methyl-substituted analogs.
  • Reactivity : Enhanced electrophilicity at the carbonyl due to chlorine’s inductive effect, making it more reactive in nucleophilic additions .
• Applications: Potential use in agrochemicals or pharmaceuticals where halogenated aromatic systems are advantageous.

2-Amino-4'-Fluorobenzophenone

• Structure: Amino group at the 2-position and fluorine at the 4'-position.
• Key Properties: Molecular Weight: 229.23 g/mol. Steric and Electronic Effects: The ortho-positioned amino group introduces steric hindrance, while fluorine’s electronegativity alters conjugation patterns.
• Applications : Explored in medicinal chemistry for fluorinated drug candidates.

4-Acetoxy-2',4'-Dimethylbenzophenone

• Structure: Acetoxy group replaces the amino group.
• Key Properties: Molecular Weight: 268.31 g/mol. Reactivity: The acetoxy group is electron-withdrawing, reducing resonance stabilization of the carbonyl. Prone to hydrolysis under acidic/basic conditions. Solubility: Higher solubility in polar aprotic solvents compared to amino-substituted analogs .
• Applications : Intermediate in esterification reactions or prodrug synthesis.

4,4'-Bis(dimethylamino)benzophenone

• Structure: Two dimethylamino groups at the 4-positions.
• Key Properties: Molecular Weight: 268.35 g/mol. Electronic Effects: Strong electron-donating dimethylamino groups enhance conjugation, shifting UV absorption to longer wavelengths. Solubility: Soluble in warm alcohols and benzene but insoluble in water .
• Applications : Used in dye synthesis and as a photosensitizer due to extended π-conjugation.

Comparative Data Table

Compound	Molecular Weight (g/mol)	Substituents	Key Properties	Applications
4-Amino-2',4'-dimethylbenzophenone	~239.3	-NH₂ (4-), -CH₃ (2',4')	Enhanced nucleophilicity; moderate solubility in polar solvents	Pharmaceuticals, organic synthesis
4,4'-Dimethylbenzophenone	210.27	-CH₃ (4,4')	α = 142 kHz (deuterated); insoluble in water	UV photoinitiators, polymers
4-Amino-4'-chlorobenzophenone	245.69	-NH₂ (4-), -Cl (4')	Electrophilic carbonyl; reactive in substitutions	Agrochemicals
2-Amino-4'-fluorobenzophenone	229.23	-NH₂ (2-), -F (4')	Steric hindrance; improved lipid solubility	Drug candidates
4-Acetoxy-2',4'-dimethylbenzophenone	268.31	-OAc (4-), -CH₃ (2',4')	Hydrolytically labile; polar solvent solubility	Prodrug intermediates
4,4'-Bis(dimethylamino)benzophenone	268.35	-N(CH₃)₂ (4,4')	Extended conjugation; UV-active	Dyes, photosensitizers

Research Findings and Trends

• Electronic Effects: Amino and methyl groups in 4-amino-2',4'-dimethylbenzophenone increase electron density at the carbonyl, making it less electrophilic than halogenated analogs but more reactive than non-amino derivatives .
• Solubility Trends : Polar substituents (e.g., -NH₂, -OAc) enhance solubility in alcohols, while halogenation (e.g., -Cl, -F) improves lipid solubility .
• Applications: Amino-substituted benzophenones are prioritized in drug discovery due to their ability to form hydrogen bonds, whereas halogenated variants are leveraged in agrochemicals for stability and reactivity .